5-(3-chlorophenyl)-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide

• IUPAC Name: 5-(3-chlorophenyl)-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H12ClN3O3S/c1-9(21)7-14-18-16(24-20-14)19-15(22)13-6-5-12(23-13)10-3-2-4-11(17)8-10/h2-6,8H,7H2,1H3,(H,18,19,20,22)
• InChI Key: JARXULFGFSTCKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=NSC(=N1)NC(=O)C2=CC=C(O2)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClN3O3S
• Molecular Weight: 361.8 g/mol

Description

5-(3-chlorophenyl)-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide, also known as CP-690,550, is a synthetic compound that has shown potential in the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis. This compound belongs to the class of Janus kinase (JAK) inhibitors, which target the JAK-STAT signaling pathway involved in immune responses.

Scientific Research Applications

Anticancer Activities

Heterocyclic compounds, including those with furan and thiadiazole moieties, have been extensively investigated for their anticancer properties. For example, derivatives of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid have demonstrated moderate to strong antiproliferative activity against human leukemia cell lines. These compounds act in a cell cycle stage-dependent and dose-dependent manner, highlighting the critical role of the substituted aryl ring at the 4th position for their anticancer property. Among synthesized compounds, specific derivatives have shown potent anticancer activity, indicating the importance of electron donating groups on the thiazolidinone moiety for enhancing cytotoxicity and inducing apoptosis (Chandrappa et al., 2009).

Antimicrobial and Antiviral Activities

Synthesis of thiadiazole derivatives has also been explored for antimicrobial and antiviral applications. Compounds with a thiadiazole scaffold have been evaluated for their effectiveness against various bacterial and fungal strains, as well as viruses like the tobacco mosaic virus. This research underscores the potential of such compounds to serve as blueprints for developing new antimicrobial and antiviral agents (Chen et al., 2010).

Structural and Physicochemical Characterization

The structural and physicochemical properties of thiadiazole and furan-containing compounds have been a subject of interest for understanding their biological activities. Studies involving crystallographic and spectroscopic analysis provide valuable insights into the molecular configurations that contribute to their bioactivity. For instance, the comparison between observed and DFT calculations on the structure of related compounds can guide the optimization of potential therapeutic agents (Kerru et al., 2019).